Cas no 52667-81-9 (tetrachloropyridine-2-thiol)

• Product Name: tetrachloropyridine-2-thiol
• CAS No: 52667-81-9
• MF: C₅HCl₄NS
• MW: 248.945135831833
• MDL: MFCD33500515
• CID: 4021302
• PubChem ID: 13414654
• Update Time: 2025-06-14

tetrachloropyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione, 3,4,5,6-tetrachloro-
• tetrachloropyridine-2-thiol
• 3,4,5,6-tetrachloro-2-mercaptopyridine
• 52667-81-9
• SCHEMBL1158087
• EN300-1975214

• MDL： MFCD33500515
• Inchi： 1S/C5HCl4NS/c6-1-2(7)4(9)10-5(11)3(1)8/h(H,10,11)
• InChI Key： RLUOYXUOJXBNHW-UHFFFAOYSA-N
• SMILES： C1(=S)NC(Cl)=C(Cl)C(Cl)=C1Cl

Computed Properties

• Exact Mass: 248.855431Da
• Monoisotopic Mass: 246.858381Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų

Additional information on tetrachloropyridine-2-thiol

Comprehensive Overview of Tetrachloropyridine-2-thiol (CAS No. 52667-81-9): Properties, Applications, and Industry Insights

Tetrachloropyridine-2-thiol (CAS No. 52667-81-9) is a specialized chemical compound widely recognized for its unique molecular structure and versatile applications in industrial and research settings. This sulfur-containing pyridine derivative, characterized by four chlorine substituents, has garnered significant attention due to its role in agrochemical synthesis, pharmaceutical intermediates, and material science. The compound’s systematic name, 2-mercapto-3,4,5,6-tetrachloropyridine, reflects its functional groups, which contribute to its reactivity and utility in cross-coupling reactions and heterocyclic chemistry.

In recent years, the demand for tetrachloropyridine-2-thiol derivatives has surged, driven by advancements in sustainable agriculture and green chemistry. Researchers frequently search for "tetrachloropyridine-2-thiol synthesis" or "CAS 52667-81-9 applications," highlighting its relevance in developing eco-friendly pesticides and corrosion inhibitors. The compound’s ability to act as a ligand or building block in metal-organic frameworks (MOFs) has also sparked interest in nanotechnology circles, aligning with trends in "smart materials" and "molecular engineering."

From a structural perspective, 52667-81-9 exhibits high thermal stability and solubility in organic solvents, making it suitable for high-temperature reactions. Its thiol group (-SH) enables facile functionalization, a feature exploited in "click chemistry" and "bioconjugation" techniques. Analytical studies, such as GC-MS and NMR, confirm its purity and reactivity, addressing common queries like "tetrachloropyridine-2-thiol analytical methods." Regulatory compliance and safety data (e.g., "tetrachloropyridine-2-thiol SDS") further underscore its responsible handling in laboratories.

The agrochemical industry leverages tetrachloropyridine-2-thiol as a precursor for herbicides and fungicides, aligning with global "precision farming" initiatives. Its mode of action disrupts microbial pathways, offering solutions to "crop resistance management." Meanwhile, in pharmaceuticals, the compound’s scaffold appears in antiviral and antibacterial agents, resonating with searches for "novel heterocyclic drugs."

Environmental considerations are paramount, with studies exploring "tetrachloropyridine-2-thiol degradation pathways" to mitigate ecological impact. Innovations in "catalytic reduction" and "biodegradation" reflect the industry’s shift toward sustainable practices. Additionally, the compound’s role in "electronic materials" (e.g., organic semiconductors) ties into the "renewable energy" discourse.

In summary, tetrachloropyridine-2-thiol (CAS No. 52667-81-9) bridges multiple scientific domains, from "green synthesis" to "advanced material design." Its interdisciplinary applications and evolving research landscape ensure its prominence in both academic and industrial arenas, addressing contemporary challenges while adhering to safety and environmental standards.